Cas no 200958-13-0 (4-(4-fluorophenyl)benzenethiol)

• Product Name: 4-(4-fluorophenyl)benzenethiol
• CAS No: 200958-13-0
• MF: C₁₂H₉FS
• MW: 204.263265371323
• MDL: MFCD06201760
• CID: 1391523
• PubChem ID: 2759152
• Update Time: 2025-06-11

4-(4-fluorophenyl)benzenethiol Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)benzenethiol
• 4-(4-Fluorophenyl)thiophenol
• AC1MBZRB
• SureCN7002149
• CTK7C0126
• AG-A-67512
• KB-187070
• 4-(4-Fluorophenyl)thiophenol; AC1MBZRB; SureCN7002149; CTK7C0126; AG-A-67512; KB-187070;
• FS-6273
• AKOS026672055
• 200958-13-0
• DTXSID20374659
• SCHEMBL7002149
• 4'-Fluorobiphenyl-4-thiol
• 4'-FLUORO-[1,1'-BIPHENYL]-4-THIOL
• HKHDKANLOZASGR-UHFFFAOYSA-N
• CS-0336556

• MDL： MFCD06201760
• Inchi： 1S/C12H9FS/c13-11-5-1-9(2-6-11)10-3-7-12(14)8-4-10/h1-8,14H
• InChI Key： HKHDKANLOZASGR-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 204.04089962g/mol
• Monoisotopic Mass: 204.04089962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 1Ų

4-(4-fluorophenyl)benzenethiol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(4-fluorophenyl)benzenethiol

4-(4-Fluorophenyl)benzenethiol (CAS No. 200958-13-0): An Overview of Its Properties, Applications, and Recent Research

4-(4-Fluorophenyl)benzenethiol (CAS No. 200958-13-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 4-fluorophenylthiophenol, is characterized by its unique structure, which includes a thiophenol moiety and a fluorinated benzene ring. The combination of these functional groups endows the compound with a range of interesting properties that make it valuable for various applications.

The molecular formula of 4-(4-fluorophenyl)benzenethiol is C₁₂H₉FOS, and its molecular weight is 216.26 g/mol. The presence of the thiol group (–SH) imparts reactivity and potential for forming disulfide bonds, which are crucial in many biological processes. The fluorine atom in the para position of the benzene ring adds to the compound's stability and can influence its electronic properties, making it an attractive candidate for both synthetic and biological studies.

In recent years, 4-(4-fluorophenyl)benzenethiol has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of more complex molecules. The thiol group can be readily functionalized through various chemical reactions, such as oxidation to form disulfides or conjugation with other biomolecules. This versatility makes it a valuable intermediate in the development of novel pharmaceuticals.

A notable application of 4-(4-fluorophenyl)benzenethiol is in the field of medicinal chemistry, where it has been used to synthesize compounds with potential therapeutic effects. For example, a recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 4-(4-fluorophenyl)benzenethiol-based derivatives that exhibited potent anti-inflammatory and anti-cancer activities. These derivatives were found to selectively target specific enzymes involved in inflammatory pathways and cancer cell proliferation, demonstrating the compound's potential as a lead molecule for drug development.

Beyond its use in drug discovery, 4-(4-fluorophenyl)benzenethiol has also found applications in materials science. The unique electronic properties conferred by the fluorine atom make it suitable for use in the development of functional materials, such as conductive polymers and sensors. Research in this area has shown that 4-(4-fluorophenyl)benzenethiol-based materials exhibit enhanced electrical conductivity and sensitivity to environmental changes, making them promising candidates for use in electronic devices and biosensors.

The physical properties of 4-(4-fluorophenyl)benzenethiol, including its melting point (78-80°C), boiling point (335°C), and solubility in organic solvents, have been well-characterized. These properties are crucial for optimizing its use in various synthetic processes and applications. Additionally, the compound's stability under different conditions has been studied to ensure its reliability in both laboratory settings and industrial processes.

In terms of safety and handling, while 4-(4-fluorophenyl)benzenethiol is not classified as a hazardous material under current regulations, it is important to handle it with care due to its reactivity and potential for forming disulfide bonds. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks.

The environmental impact of 4-(4-fluorophenyl)benzenethiol has also been a subject of research. Studies have shown that while it is not highly toxic to aquatic organisms at low concentrations, proper disposal methods should be followed to prevent environmental contamination. This aligns with broader efforts in green chemistry to develop more sustainable and environmentally friendly chemical processes.

In conclusion, 4-(4-fluorophenyl)benzenethiol (CAS No. 200958-13-0) is a multifaceted compound with a wide range of applications in chemistry, biology, and materials science. Its unique structure and properties make it an important molecule for both academic research and industrial applications. As ongoing research continues to uncover new possibilities for this compound, it is likely that its importance will only grow in the coming years.